Cas no 502649-41-4 (Thieno[2,3-d]pyrimidine-2-carboxylic acid, 4-chloro-6-ethyl-, ethyl ester)

• Product Name: Thieno[2,3-d]pyrimidine-2-carboxylic acid, 4-chloro-6-ethyl-, ethyl ester
• CAS No: 502649-41-4
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 1563729
• Update Time: 2024-08-24

Thieno[2,3-d]pyrimidine-2-carboxylic acid, 4-chloro-6-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-2-carboxylic acid, 4-chloro-6-ethyl-, ethyl ester

• Inchi： 1S/C11H11ClN2O2S/c1-3-6-5-7-8(12)13-9(11(15)16-4-2)14-10(7)17-6/h5H,3-4H2,1-2H3
• InChI Key： CRVKCZUWJBVYAS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(Cl)=C2C=C(CC)SC2=N1

Computed Properties

• Exact Mass: 270.02313

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±55.0 °C(Predicted)
• PSA: 52.08
• pka: -1.01±0.40(Predicted)